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Frequently Asked Questions

Question

Brief Answer

What are the most
common causes of
autosampler failure?

How is autosampler
injection accuracy
typically tested?

What is an acceptable
precision for an
autosampler?

What is injection
carryover and how is it
tested?

Should I test for both
accuracy and linearity?

Mechanical issues (bent needles, worn syringes), electrical/sensor errors,
improper consumables (vials, septa), and software/calibration drift [1].

Via a gravimetric procedure: measuring the average volume of water
withdrawn after multiple injections from a tared vial [2] [3].

For precise drug substance assays, a peak area precision of < 0.5% RSD
for 10 consecutive injections is a common, stringent criterion [2] [3].

Carryover occurs when a sample is contaminated by residue from a
previous one. It's tested by injecting a high-concentration standard (e.g.,
80 uL of ethylparaben) followed immediately by a blank, then comparing
the peak areas [2].

Yes, they are distinct tests. Accuracy confirms the injected volume is
correct, while linearity confirms the instrument's response is proportional

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s527568?utm_src=pdf-body
https://www.smolecule.com/products/s527568?utm_src=pdf-interest
https://www.alwsci.com/news/common-causes-and-solutions-of-autosampler-fai-85227838.html
https://www.sciencedirect.com/topics/chemistry/ethylparaben
https://pubsapp.acs.org/subscribe/archive/tcaw/10/i02/html/02dong.html
https://www.sciencedirect.com/topics/chemistry/ethylparaben
https://pubsapp.acs.org/subscribe/archive/tcaw/10/i02/html/02dong.html
https://www.sciencedirect.com/topics/chemistry/ethylparaben
https://www.smolecule.com/products/s527568?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O I e C U I e Specifications & Pricing

Question Brief Answer

across different injection volumes [4].

Autosampler Troubleshooting Guide

Here is a systematic workflow to diagnose and resolve autosampler injection issues.
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Check for Obvious Problems
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Perform Diagnostic Test
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Analyze Diagnostic Results
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Implement Solution
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Common Causes & Solutions

The issues mapped in the workflow above typically fall into these categories:

¢ Mechanical Issues: Bent needles or clogged syringes will cause inaccurate volume aspiration and
dispensing [1]. Solution: Visually inspect the needle and syringe for damage or blockage, and
replace them if necessary.

o Sample-Related Problems: Air bubbles in the sample or syringe, or insufficient sample volume in the
vial, lead to incomplete aspiration and poor precision [1]. Solution: Ensure vials contain sufficient
volume, and use techniques to degas samples or perform a thorough syringe purge before a
sequence.

e Improper Consumables: Using non-standard vials or overly hard/thick septa can cause issues with
vial piercing and sealing, affecting precision and potentially damaging the needle [1]. Solution:
Always use manufacturer-recommended vials, caps, and septa.

e Calibration Drift: Over time, the autosampler's calibration for vial positioning or injection mechanism
can drift [1]. Solution: Recalibrate the autosampler according to the manufacturer's SOP, especially
after maintenance or if issues are suspected.

Standard Test Protocols & Acceptance Criteria

For consistent results, establish and follow standardized test protocols. Ethylparaben in a water-methanol

solution is a commonly used test compound [2] [3].

Summary of Key Tests and Criteria

Test Parameter Recommended Protocol & Conditions Acceptance Criteria

| Injection Precision [2] [3] | - Compound: Ethylparaben (20 pg/mL).

e Column: C18 (e.g., Waters Symmetry, S5um).

¢ Injection: 10 consecutive injections of 10 pL. | RSD of Peak Area < 0.5% | | Injection Linearity [2]
[4] | - Compound: Ethylparaben (20 pg/mL).

¢ Injection Volumes: Single injections of 5, 10, 40, and 80 uL. | Coefficient of Determination Rz >
0.999 | | Injection Carryover [2] [5] | - Step 1: Inject 80 uL of ethylparaben standard.

e Step 2: Immediately inject 80 uL of a mobile phase blank. | Carryover < 0.01% (of the original peak
area) | | Injection Accuracy (Gravimetric) [2] [3] | - Procedure: Six 50-pL injections of water from a
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tared vial. Weigh the vial after to determine mass loss.
e Calculation: Average volume = (Mass loss / 6) / Density of water. | 50 pL £ 2 pL |

Detailed Gravimetric Test for Injection Accuracy

This method provides a direct measurement of volume accuracy [2] [3].

¢ Principle: The average volume of multiple injections is determined by weighing the amount of liquid
removed from a vial.
e Procedure:
o Fill a clean, dry HPLC vial with pure water (HPLC grade).
o Seal the vial with a septum cap and weigh it on a calibrated analytical balance. Record this
weight as Wa.
o Place the vial in the autosampler.
o Program the autosampler to perform six 50-pL injections from this vial.
o After the injections, carefully dry the exterior of the vial and weigh it again. Record this weight
as Wa.
e Calculations:
o Mass of water lost = W1 - W2 (in grams).
o Volume of water lost = (Mass of water lost) / Density of water (use 0.998 g/mL at 20°C).
o Average Injection Volume = (Volume of water lost) / 6.
¢ Acceptance Criteria: The calculated average volume should be 50 pL * 2 pL [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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